Cas no 41149-11-5 (Ac-Glu-Pna)

• Product Name: Ac-Glu-Pna
• CAS No: 41149-11-5
• MF: C₁₃H₁₅N₃O₆
• MW: 309.274703264236
• MDL: MFCD00237481
• CID: 324732
• PubChem ID: 7408460
• Update Time: 2025-08-02

Ac-Glu-Pna Chemical and Physical Properties

Names and Identifiers

• Pentanoicacid, 4-(acetylamino)-5-[(4-nitrophenyl)amino]-5-oxo-, (S)- (9CI)
• Ac-Glu-pNA
• Pentanoicacid,4-(acetylamino)-5-[(4-nitrophenyl)amino]-5-oxo-,(S)-(9ci)
• (4S)-4-acetamido-5-(4-nitroanilino)-5-oxopentanoic acid
• (S)-4-acetamido-5-(4-nitrophenylamino)-5-oxopentanoic acid
• 41149-11-5
• DTXSID50428614
• MFCD00237481
• Acetyl-L-glutamic acid alpha-4-nitroanilide
• N~2~-Acetyl-N-(4-nitrophenyl)-L-alpha-glutamine
• Ac-Glu-Pna

• MDL： MFCD00237481
• Inchi： 1S/C13H15N3O6/c1-8(17)14-11(6-7-12(18)19)13(20)15-9-2-4-10(5-3-9)16(21)22/h2-5,11H,6-7H2,1H3,(H,14,17)(H,15,20)(H,18,19)/t11-/m0/s1
• InChI Key： SDTVKGSMFQVLAM-NSHDSACASA-N
• SMILES： O=C([C@H](CCC(=O)O)NC(C)=O)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 309.09608521g/mol
• Monoisotopic Mass: 309.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 141Ų

Ac-Glu-Pna Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ac-Glu-Pna

Ac-Glu-Pna: A Comprehensive Overview of CAS No. 41149-11-5

The compound Ac-Glu-Pna (CAS No. 41149-11-5) is a significant molecule in the field of biochemistry and molecular biology. It is a derivative of glutamic acid, a naturally occurring amino acid, and has been extensively studied for its role in various biological processes. The compound's structure, which includes an acetyl group and a phenylalanine residue, makes it unique in terms of its functional properties and applications.

Ac-Glu-Pna has been the focus of numerous studies due to its potential in drug discovery and development. Recent research has highlighted its ability to modulate cellular signaling pathways, making it a promising candidate for therapeutic interventions. For instance, studies have shown that Ac-Glu-Pna can influence the activity of enzymes involved in inflammation and oxidative stress, which are key factors in chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of Ac-Glu-Pna involves a multi-step process that ensures high purity and stability. This compound is often used as a precursor in the synthesis of more complex molecules, including peptides and bioactive agents. Its chemical stability and solubility properties make it an ideal choice for laboratory experiments and large-scale production.

One of the most recent advancements in the study of Ac-Glu-Pna is its application in targeted drug delivery systems. Researchers have explored its ability to serve as a carrier for therapeutic agents, enhancing their bioavailability and reducing side effects. This innovation has opened new avenues for personalized medicine, where drugs can be tailored to specific patient needs based on their genetic makeup.

In addition to its therapeutic applications, Ac-Glu-Pna has also found utility in diagnostic tools. Its ability to bind to specific biomarkers makes it a valuable component in assays designed to detect diseases at an early stage. For example, studies have demonstrated its potential use in immunoassays for detecting markers associated with cardiovascular diseases.

The structural properties of Ac-Glu-Pna play a crucial role in its functionality. The acetyl group enhances its lipophilicity, allowing it to cross cellular membranes more efficiently. Meanwhile, the phenylalanine residue contributes to its stability and ability to interact with other biomolecules. These characteristics make Ac-Glu-Pna a versatile tool in both basic research and applied sciences.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further expanded our understanding of Ac-Glu-Pna's potential. For instance, clinical trials are currently underway to evaluate its efficacy as an adjunct therapy for certain types of cancer. These trials leverage advanced imaging techniques to monitor the compound's distribution and activity within the body, providing valuable insights into its pharmacokinetics.

Moreover, the environmental impact of Ac-Glu-Pna has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to ensure that its production and use do not pose risks to ecosystems. Preliminary findings suggest that Ac-Glu-Pna is biodegradable under specific conditions, which aligns with growing concerns about sustainability in the pharmaceutical industry.

In conclusion, Ac-Glu-Pna (CAS No. 41149-11-5) is a multifaceted compound with significant implications for both research and clinical applications. Its unique structure, combined with recent advancements in synthetic methods and therapeutic strategies, positions it as a key player in the development of innovative treatments for various diseases. As ongoing studies continue to uncover new insights into its properties and functions, Ac-Glu-Pna is poised to make even greater contributions to the field of medicine.